Cas no 478039-92-8 ((E)-3-(4-CHLOROANILINO)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE)

• Product Name: (E)-3-(4-CHLOROANILINO)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE
• CAS No: 478039-92-8
• MF: C₂₂H₁₆Cl₂FNO₂
• MW: 416.272347450256
• CID: 5264727
• Update Time: 2025-06-09

(E)-3-(4-CHLOROANILINO)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-CHLOROANILINO)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE
• (2E)-1-{3-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-3-[(4-chlorophenyl)amino]prop-2-en-1-one
• 2-Propen-1-one, 1-[3-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-3-[(4-chlorophenyl)amino]-
• (E)-3-(4-chloroanilino)-1-[3-[(2-chloro-6-fluorophenyl)methoxy]phenyl]prop-2-en-1-one
• (E)-3-(4-chloroanilino)-1-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-2-propen-1-one

• Inchi： 1S/C22H16Cl2FNO2/c23-16-7-9-17(10-8-16)26-12-11-22(27)15-3-1-4-18(13-15)28-14-19-20(24)5-2-6-21(19)25/h1-13,26H,14H2/b12-11+
• InChI Key： DHPFEEMSEVWDPJ-VAWYXSNFSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC=C(C(/C=C/NC2C=CC(=CC=2)Cl)=O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 525
• XLogP3: 6.8
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (E)-3-(4-CHLOROANILINO)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE

Chemical Profile of (E)-3-(4-CHLOROANILINO)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE (CAS No. 478039-92-8)

(E)-3-(4-CHLOROANILINO)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-2-PROPEN-1-ONE is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical chemistry. This compound, identified by its CAS number 478039-92-8, belongs to a class of molecules that have garnered considerable attention due to their unique chemical properties and biological activities. The intricate arrangement of atoms within its structure, including functional groups such as chloro and fluoro substituents, contributes to its distinct reactivity and utility in various chemical syntheses.

The primary focus of this profile is to delve into the structural and functional aspects of this compound, highlighting its relevance in contemporary chemical research and pharmaceutical development. The molecule's composition, which includes aromatic rings and diverse substituents, positions it as a candidate for further exploration in drug discovery and material science applications.

In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates or active ingredients in pharmaceutical formulations. The presence of both electron-withdrawing and electron-donating groups in (E)-3-(4-chloroanilino)-1-(3-[2-chloro-6-fluorobenzyloxy]phenyl)-2-propen-1-one suggests that it may exhibit a range of pharmacological properties. Specifically, the chloro and fluoro groups can influence the compound's solubility, metabolic stability, and interaction with biological targets.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The phenyl ring system provides a stable scaffold for further functionalization, while the propenone moiety offers opportunities for Michael addition reactions and other conjugation-based transformations. These features make it an attractive candidate for researchers looking to develop new therapeutic agents.

Recent studies have begun to explore the pharmacological profile of similar compounds, providing insights into their potential applications. For instance, derivatives with analogous structures have shown promise in inhibiting certain enzymes and receptors that are implicated in various diseases. The presence of both chloro and fluoro substituents in our compound may enhance its binding affinity to these targets, making it a valuable scaffold for medicinal chemistry.

The synthesis of (E)-3-(4-chloroanilino)-1-(3-[2-chloro-6-fluorobenzyloxy]phenyl)-2-propen-1-one involves multi-step organic reactions that require precise control over reaction conditions. The use of protective groups and careful selection of catalysts are essential to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater efficiency, which bodes well for future applications.

The compound's stability under various conditions is another critical factor to consider. Its resistance to degradation under physiological conditions would make it a suitable candidate for formulation into drugs or other chemical products. Additionally, its compatibility with different solvents and reaction media enhances its versatility in synthetic applications.

In conclusion, (E)-3-(4-chloroanilino)-1-(3-[2-chloro-6-fluorobenzyloxy]phenyl)-2-propen-1-one (CAS No. 478039-92-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and synthesis of novel therapeutic agents.